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Compound of Interest

Compound Name: 4-Bromo-3-iodopyridine

CAS No.: 89167-20-4

Cat. No.: B1524867

Get Quote

Executive Summary
In the landscape of heterocyclic building blocks, 4-bromo-3-iodopyridine stands out as a

"privileged scaffold" for medicinal chemistry.[1] Its value lies not merely in its halogenation, but

in the electronic and steric differentiation between the C-3 iodine and C-4 bromine atoms. This

guide details the exploitation of this orthogonality, allowing researchers to sequentially

functionalize the pyridine ring with high regiocontrol—a critical requirement for synthesizing

polysubstituted kinase inhibitors and complex natural products.

Structural Analysis & Reactivity Profile
The utility of 4-bromo-3-iodopyridine is governed by three distinct reactivity vectors.

Understanding these allows the synthetic chemist to "program" the order of bond formations.

The Three Reactivity Pillars
C-3 Iodine (The "Soft" Handle): The C-I bond is the weakest (
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53 kcal/mol) and most polarizable. It is the first site of oxidative addition for Pd(0) catalysts
and the primary site for Lithium-Halogen exchange.

C-4 Bromine (The "Hard" Handle): The C-Br bond is stronger (

69 kcal/mol) and sterically shielded by the adjacent iodine. It remains inert under mild Pd-
catalyzed conditions used for the iodine, but becomes active once the iodine is substituted.

C-4 Electrophilicity (

Susceptibility): The C-4 position is para to the pyridine nitrogen, making it highly electron-
deficient.[1] While Pd-catalysis prefers the C-3 iodine, nucleophilic aromatic substitution (

) prefers the C-4 bromine, offering a completely orthogonal reaction pathway using strong
nucleophiles (alkoxides, thiols).

Visualizing the Reactivity Landscape
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Figure 1: Orthogonal reactivity vectors of 4-bromo-3-iodopyridine. Note that C-3

functionalization preserves the C-4 bromide for subsequent steps.[1]

Synthesis of the Building Block
While 4-bromo-3-iodopyridine is commercially available, in-house preparation is often

required for scale-up or isotopically labeled variants.[1] The most robust method utilizes

Directed Ortho Metalation (DoM).
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Mechanism & Protocol Design
The synthesis relies on the acidity of the C-3 proton in 4-bromopyridine. The C-4 bromine

serves as a Blocking Group (preventing C-4 attack) and a weak Directing Group (directing

lithiation to C-3).[1]

Starting Material: 4-Bromopyridine Hydrochloride (Must be freebased prior to lithiation).[1]

Base: Lithium Diisopropylamide (LDA) is preferred over n-BuLi to avoid nucleophilic attack at

the C-4 position or halogen-lithium exchange at this stage.[1]

Temperature Control: Critical at -78°C. Higher temperatures induce "Halogen Dance"

(scrambling of the Br position).

Step-by-Step Protocol
Freebasing: Dissolve 4-bromopyridine HCl (10.0 g) in water (50 mL). Slowly add sat.

until pH

9. Extract with

(3x), dry over

, and concentrate in vacuo (Keep cold; 4-bromopyridine is unstable at RT for prolonged
periods).

Lithiation:

Flame-dry a 500 mL 3-neck flask under Argon.

Add anhydrous THF (100 mL) and diisopropylamine (1.1 equiv). Cool to -78°C.[1][2][3][4]

[5]

Add n-BuLi (1.1 equiv) dropwise.[1][3] Stir 30 min to form LDA.

Add the freebased 4-bromopyridine (1.0 equiv) in THF dropwise over 20 min. The solution

typically turns yellow/orange. Stir for 45 min at -78°C.

Iodination:
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Dissolve

(1.2 equiv) in THF (30 mL).

Add the iodine solution dropwise to the lithiated species at -78°C. The color will fade as

iodine is consumed.

Workup:

Quench with sat.

solution while still cold.[3]

Warm to RT.[2][3][6] Wash with

(to remove excess iodine).

Extract, dry, and recrystallize from hexanes/EtOH.

Yield Expectation: 75-85%.

Chemo- and Regioselective Functionalization
The power of this building block is best realized in sequential operations. Below are the

validated pathways for site-selective coupling.

A. Site-Selective Suzuki-Miyaura Coupling (C-3
Selective)
The C-I bond reacts roughly 100x faster than the C-Br bond under standard Pd-catalysis.[1]

Catalyst:

(5 mol%) or

.

Conditions: Toluene/Water (4:1),

(2.0 equiv), 60-80°C.
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Outcome: Exclusive formation of 3-aryl-4-bromopyridines.[1]

Why it works: The oxidative addition into C-I is exothermic and kinetically facile. The steric

bulk of the C-4 bromine actually helps by preventing over-reaction at the C-4 site during the

first coupling.

B. Lithium-Halogen Exchange (C-3 Selective)
This is a high-risk, high-reward transformation.[1] Treating the dihalo-pyridine with n-BuLi

triggers a rapid exchange.[1]

Selectivity:Iodine > Bromine. The 3-lithio-4-bromopyridine species is generated.[1]

Trapping: Can be trapped with aldehydes, ketones, or formamides (DMF) to install carbon

chains at C-3 without touching the C-4 bromide.

Caution: The resulting 3-lithio species is less stable than typical phenyllithiums due to the

adjacent bromine (potential benzyne formation or elimination). Must quench immediately at

-78°C.

C. Sequential Workflow Visualization
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4-Bromo-3-iodopyridine

Step 1: Suzuki Coupling
(R-B(OH)2, Pd(0))

Selectivity: C-3 Only

3-Aryl-4-bromopyridine

Step 2: Buchwald-Hartwig
(HNR2, Pd-catalyst)

Selectivity: C-4 Activation

3-Aryl-4-aminopyridine
(Kinase Inhibitor Core)

Click to download full resolution via product page

Figure 2: Typical workflow for constructing kinase inhibitor scaffolds (e.g., p38 MAP kinase

inhibitors).[1]

Data Summary: Reaction Condition Screening
The following table summarizes conditions for achieving >95% regioselectivity at C-3.
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Transformatio
n

Reagent
Catalyst/Additi
ve

Temp
Selectivity
(C3:C4)

Suzuki Coupling , 60°C > 98:2

Sonogashira , CuI RT > 95:5

Li-Hal Exchange n-BuLi
None (THF

solvent)
-78°C > 99:1

Negishi Coupling , RT > 90:10

Safety & Handling
Lachrymator: Halogenated pyridines can be severe eye irritants. Use a fume hood.

Instability: The C-I bond is light-sensitive.[1] Store the compound in amber vials under Argon

at 4°C.

Benzyne Risk: When performing Lithium-Halogen exchange, avoid allowing the temperature

to rise above -60°C before quenching, as 3,4-pyridyne (benzyne analog) formation can lead

to polymerization or explosion hazards.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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